Cas no 1803589-90-3 (4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride)

• Product Name: 4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride
• CAS No: 1803589-90-3
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• MDL: MFCD28714776
• CID: 4616713
• PubChem ID: 119031705
• Update Time: 2025-10-30

4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(thiophen-3-yl)methyl]-1H-imidazole hydrochloride
• 4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride

• MDL： MFCD28714776
• Inchi： 1S/C8H8N2S.ClH/c1-2-11-5-7(1)3-8-4-9-6-10-8;/h1-2,4-6H,3H2,(H,9,10);1H
• InChI Key： PNQICUVWBDMRGV-UHFFFAOYSA-N
• SMILES： C(C1NC=NC=1)C1=CSC=C1.Cl

4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride

Recent Advances in the Study of 4-(Thiophen-3-yl)methyl-1H-imidazole Hydrochloride (CAS: 1803589-90-3)

The compound 4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride (CAS: 1803589-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The information presented herein is based on a comprehensive review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the unique structural features of 4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride, which contribute to its biological activity. The compound's imidazole core and thiophene moiety are known to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated promising results for 4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits potent inhibitory activity against specific kinases implicated in cancer progression. Additionally, preliminary data suggest that it may modulate immune responses, making it a candidate for autoimmune disease therapy. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent.

The pharmacological profile of 4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride has also been explored in the context of drug delivery systems. Recent advancements in nanotechnology have enabled the development of nanoparticle-based formulations to enhance the compound's bioavailability and target specificity. Such innovations are expected to address current challenges related to its solubility and stability, thereby facilitating its transition from bench to bedside.

Despite these promising developments, several challenges remain. For example, the compound's long-term safety and efficacy profiles require further investigation through rigorous preclinical and clinical trials. Additionally, researchers are actively exploring structure-activity relationships (SAR) to identify derivatives with improved potency and reduced off-target effects. Collaborative efforts between academia and industry are crucial to accelerating the translation of these discoveries into viable therapeutic options.

In conclusion, 4-(thiophen-3-yl)methyl-1H-imidazole hydrochloride represents a promising candidate for various therapeutic applications, supported by its unique chemical structure and demonstrated biological activity. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and potential clinical benefits. This brief serves as a timely update for professionals in the chemical biology and pharmaceutical fields, highlighting the compound's current status and future directions in drug development.